Cas no 1932506-71-2 (ethyl 5-methylpiperidine-2-carboxylate)

• Product Name: ethyl 5-methylpiperidine-2-carboxylate
• CAS No: 1932506-71-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6297319
• PubChem ID: 131186144
• Update Time: 2025-06-13

ethyl 5-methylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-methylpiperidine-2-carboxylate
• 1932506-71-2
• EN300-1653118

• Inchi： 1S/C9H17NO2/c1-3-12-9(11)8-5-4-7(2)6-10-8/h7-8,10H,3-6H2,1-2H3/t7-,8+/m1/s1
• InChI Key： IMMROPZCDCKWJS-SFYZADRCSA-N
• SMILES： O(CC)C([C@@H]1CC[C@@H](C)CN1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 5-methylpiperidine-2-carboxylate

Ethyl 5-Methylpiperidine-2-carboxylate (CAS No. 1932506-71-2): A Comprehensive Overview

Ethyl 5-methylpiperidine-2-carboxylate (CAS No. 1932506-71-2) is a versatile organic compound belonging to the piperidine derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The ethyl ester functional group and the 5-methylpiperidine backbone make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for piperidine derivatives has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in ethyl 5-methylpiperidine-2-carboxylate synthesis and its derivatives, as they exhibit promising biological activities. The compound's CAS number 1932506-71-2 is frequently searched in academic databases, reflecting its growing importance in organic synthesis.

One of the key trends in 2024 is the exploration of sustainable synthetic routes for piperidine-based compounds. Ethyl 5-methylpiperidine-2-carboxylate is no exception, with scientists investigating green chemistry approaches to optimize its production. Questions like "How to synthesize ethyl 5-methylpiperidine-2-carboxylate?" or "What are the applications of CAS 1932506-71-2?" are commonly asked in research forums, highlighting its relevance.

The compound's molecular structure features a piperidine ring substituted with a methyl group at the 5-position and an ethyl ester at the 2-position. This configuration contributes to its stability and reactivity, making it suitable for further functionalization. Analytical techniques such as NMR spectroscopy and mass spectrometry are often employed to characterize ethyl 5-methylpiperidine-2-carboxylate and ensure its purity.

Beyond pharmaceuticals, CAS 1932506-71-2 has potential applications in fragrance and flavor industries. Its ester group can impart specific olfactory properties, making it a candidate for fine chemical formulations. Additionally, the compound's compatibility with various solvents and reagents enhances its utility in multi-step synthetic processes.

As the scientific community continues to explore nitrogen-containing heterocycles, ethyl 5-methylpiperidine-2-carboxylate remains a focal point for innovation. Its balanced lipophilicity and hydrogen-bonding capacity make it a valuable scaffold for designing new molecules with tailored properties. Future research may uncover novel applications in catalysis or materials science, further solidifying its importance.